Cas no 1388057-86-0 (Methyl 2-hydrazinyl-6-methylbenzoate)

• Product Name: Methyl 2-hydrazinyl-6-methylbenzoate
• CAS No: 1388057-86-0
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 5002080
• Update Time: 2025-05-26

Methyl 2-hydrazinyl-6-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-hydrazinyl-6-methylbenzoate

• Inchi： 1S/C9H12N2O2/c1-6-4-3-5-7(11-10)8(6)9(12)13-2/h3-5,11H,10H2,1-2H3
• InChI Key： LNGKRIUJSVUDSO-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(=CC=CC=1C)NN)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 1.9
• Topological Polar Surface Area: 64.4

Additional information on Methyl 2-hydrazinyl-6-methylbenzoate

Comprehensive Analysis of Methyl 2-hydrazinyl-6-methylbenzoate (CAS No. 1388057-86-0): Properties, Applications, and Industry Trends

Methyl 2-hydrazinyl-6-methylbenzoate (CAS No. 1388057-86-0) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique molecular structure. This hydrazine derivative features a methyl ester group adjacent to a hydrazinyl substituent, making it a versatile intermediate for synthesizing heterocyclic compounds. Recent studies highlight its potential in developing kinase inhibitors and antioxidant agents, aligning with the growing demand for targeted therapies in precision medicine.

The compound's methylbenzoate core contributes to its solubility in organic solvents, while the hydrazinyl moiety enables diverse reactivity patterns. Researchers are particularly interested in its role as a building block for pyrazole and triazole derivatives, which are crucial scaffolds in drug discovery. With the global pharmaceutical intermediates market projected to reach $43.6 billion by 2027 (CAGR 6.1%), compounds like Methyl 2-hydrazinyl-6-methylbenzoate are becoming increasingly valuable for high-throughput screening platforms.

From a synthetic chemistry perspective, this compound demonstrates remarkable stability under ambient conditions, with a melting point range of 98-102°C. Its molecular weight of 194.22 g/mol and moderate polarity make it suitable for various chromatographic purification techniques. Analytical data from HPLC and LC-MS studies confirm ≥95% purity in commercial samples, meeting the stringent requirements of GMP-compliant synthesis.

Environmental and safety considerations are paramount in modern chemical applications. Methyl 2-hydrazinyl-6-methylbenzoate exhibits favorable biodegradability profiles in OECD 301 tests, addressing concerns about persistent organic pollutants. The compound's low ecotoxicity makes it preferable for green chemistry initiatives, particularly in the development of sustainable agrochemicals—a sector experiencing 8.4% annual growth according to recent market analyses.

Emerging applications include its use as a ligand precursor in transition metal catalysis, where researchers are exploring its chelating properties for cross-coupling reactions. The methylhydrazine functionality enables selective C-N bond formation, a critical step in constructing nitrogen-rich pharmacophores. These developments coincide with increased interest in nitrogen-containing heterocycles, which constitute 60% of FDA-approved small-molecule drugs.

Quality control protocols for CAS 1388057-86-0 typically involve spectroscopic characterization (1H/13C NMR, IR) and elemental analysis. Storage recommendations include protection from moisture at 2-8°C under inert atmosphere, ensuring long-term stability. The compound's shelf life exceeds 24 months when properly stored, making it practical for industrial-scale applications.

Market trends indicate rising demand for custom synthesis of such specialized intermediates, particularly from contract research organizations (CROs) serving the biotech sector. Patent analyses reveal a 32% increase in filings mentioning hydrazinyl benzoate derivatives since 2020, reflecting their growing importance in drug discovery pipelines.

Future research directions may explore the compound's potential in bioconjugation chemistry and proteolysis-targeting chimeras (PROTACs). Its balanced lipophilicity (calculated logP ~1.8) suggests possible utility in blood-brain barrier penetration studies—a key challenge in central nervous system drug development.